Cas no 329218-11-3 (Quetiapine sulfoxide dihydrochloride)

• Product Name: Quetiapine sulfoxide dihydrochloride
• CAS No: 329218-11-3
• MF: C₂₁H₂₇Cl₂N₃O₃S
• MW: 472.428382158279
• CID: 917399
• PubChem ID: 45358163
• Update Time: 2024-10-31

Quetiapine sulfoxide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• ethanol, 2-[2-[4-(5-oxidodibenzo[b,f][1,4]thiazepin-11-yl)-1-piperazinyl]ethoxy]- ,dihydrochloride
• 2-[2-[4-(11-oxobenzo[b][1,4]benzothiazepin-6-yl)piperazin-1-yl]ethoxy]ethanol,dihydrochloride
• Quetiapine sulfoxide (dihydrochloride)
• Quetiapine S-oxide dihydrochloride
• Quetiapine sulfoxide dihydrochloride
• Quetiapine EP Impurity S DiHCl (Quetiapine Sulfoxide DiHCl)
• Quetiapine EP Impurity S HCl Salt
• QUETIAPINE S-OXIDE DIHYDROCHLORIDE
• ETHANOL,2-[2-[4-(5-OXIDODIBENZO[B,F][1,4]THIAZEPIN-11-YL)-1-PIPERAZINYL]ETHOXY]-,DIHYDROCHLORIDE
• CS-5189
• 2-[2-[4-(11-oxobenzo[b][1,4]benzothiazepin-6-yl)piperazin-1-yl]ethoxy]ethanol;dihydrochloride
• HY-G0014A
• MS-28740
• E80527
• DA-57304
• AC-20386
• 11-(4-(2-(2-Hydroxyethoxy)ethyl)piperazin-1-yl)dibenzo[b,f][1,4]thiazepine 5-oxide dihydrochloride
• DTXSID00670025
• 11-{4-[2-(2-Hydroxyethoxy)ethyl]piperazin-1-yl}-5H-5lambda~4~-dibenzo[b,f][1,4]thiazepin-5-one--hydrogen chloride (1/2)
• AKOS015965502
• 329218-11-3

• Inchi： InChI=1S/C21H25N3O3S.2ClH/c25-14-16-27-15-13-23-9-11-24(12-10-23)21-17-5-1-3-7-19(17)28(26)20-8-4-2-6-18(20)22-21;;/h1-8,25H,9-16H2;2*1H
• InChI Key： MPRQQJUQOLNAFP-UHFFFAOYSA-N
• SMILES： OCCOCCN(CC1)CCN1C2=NC(C=CC=C3)=C3S(C4=C2C=CC=C4)=O.Cl[H].Cl[H]

Computed Properties

• Exact Mass: 471.11500
• Monoisotopic Mass: 471.1150183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• PSA: 84.58000
• LogP: 3.65260

Quetiapine sulfoxide dihydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month